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Compound of Interest

Compound Name:
2,2,2-Trifluoroethyl piperidine-1-

carboxylate

CAS No.: 1092074-32-2

Cat. No.: B2685587

Get Quote

Executive Summary: The Fluorinated
Pharmacophore
Trifluoroethyl piperidine carbamates represent a specialized class of nitrogen heterocycles

where the lipophilic piperidine ring is coupled to a 2,2,2-trifluoroethoxy moiety via a carbamate

linkage. In drug discovery, this scaffold is not merely a structural linker but a functional

"warhead" tuner.

The inclusion of the 2,2,2-trifluoroethyl (

) group drastically alters the physicochemical profile compared to non-fluorinated ethyl analogs.
Key impacts include:

Electronic Modulation: The strong electron-withdrawing nature of the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b2685587#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2685587?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


group (

) reduces the electron density on the carbamate oxygen, increasing the electrophilicity of the
carbonyl carbon.

Lipophilicity (

): The

group enhances lipophilicity, facilitating blood-brain barrier (BBB) penetration, while
simultaneously lowering the

of the leaving group (trifluoroethanol) during enzymatic hydrolysis.

Conformational Bias: The gauche effect of the fluorine atoms influences the spatial

arrangement of the ethyl chain, affecting receptor binding kinetics.

Physicochemical Properties Matrix
The following data characterizes the core scaffold: 2,2,2-trifluoroethyl piperidine-1-
carboxylate (CAS: 1092074-32-2).[1]
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Property Value / Range Technical Insight

Molecular Formula MW: 211.18 g/mol

Physical State Liquid (at STP) Colorless to pale yellow oil.[2]

Boiling Point 92–95 °C @ 25 mmHg

Volatile under high vacuum;

requires careful rotary

evaporation.[2]

Density

Significantly denser than non-

fluorinated analog (

) due to F atoms.

LogP (Predicted)

Optimal range for CNS

penetration (Lipinski

compliant).

Refractive Index
Lower than alkyl analogs due

to low polarizability of fluorine.

Solubility DCM, EtOAc, DMSO, MeOH
Immiscible with water; forms

biphasic layers rapidly.

Leaving Group
(TFE)

The trifluoroethoxy group is a

better leaving group than

ethoxy (

), making this carbamate a

"mildly activated" ester.

Synthetic Architecture & Protocols
Strategic Considerations
Direct reaction of piperidine with commercially available 2,2,2-trifluoroethyl chloroformate is the

standard route. However, due to the instability and cost of the chloroformate, in-situ generation

using Triphosgene is the preferred industrial method for reproducibility and yield.

Diagram: Synthesis Workflow
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Figure 1: Convergent synthesis pathway utilizing in-situ chloroformate generation to minimize

handling of volatile toxic intermediates.

Protocol: In-Situ Chloroformate Method
Objective: Synthesis of 2,2,2-trifluoroethyl piperidine-1-carboxylate.

Setup: Flame-dry a 250 mL 3-neck round-bottom flask. Equip with a magnetic stir bar,

nitrogen inlet, and pressure-equalizing addition funnel.

Reagent Prep:

Charge flask with Triphosgene (0.34 eq) dissolved in anhydrous DCM (

).

Cool to 0 °C (ice/water bath).

Activation:

Add 2,2,2-Trifluoroethanol (1.0 eq) mixed with Pyridine (1.0 eq) dropwise over 20 minutes.

Mechanism: Pyridine catalyzes the decomposition of triphosgene to phosgene, which

immediately reacts with TFE to form trifluoroethyl chloroformate.
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Stir at 0 °C for 30 minutes.

Coupling:

Add Piperidine (1.0 eq) mixed with Triethylamine (1.1 eq) dropwise.

Critical Step: Maintain temperature

to prevent double-acylation or decomposition.

Workup:

Warm to Room Temperature (RT) and stir for 2 hours.

Quench with saturated

solution.

Extract aqueous layer with DCM (

).

Wash combined organics with

(to remove unreacted piperidine/pyridine), then Brine.

Dry over

, filter, and concentrate in vacuo.

Purification:

If necessary, purify via flash chromatography (Hexanes:EtOAc 9:1).

Note: The product is often pure enough (>95%) after workup due to the volatility of

reagents.

Spectroscopic Characterization (Self-Validation)
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To ensure the integrity of the synthesized carbamate, the following spectral signatures must be

verified.

Nuclear Magnetic Resonance (NMR)[2][3][4][5]
NMR (376 MHz,

):

ppm (Triplet,

).

Diagnostic: This signal confirms the presence of the

group. A singlet indicates hydrolysis (free TFE) or lack of coupling.

NMR (400 MHz,

):

ppm (Quartet,

): Corresponds to the methylene protons of the trifluoroethyl group (

). The chemical shift is downfield compared to a standard ethyl group (

ppm) due to the electron-withdrawing fluorines.

ppm (Multiplet,

):

-protons of the piperidine ring.

ppm (Multiplet,

):

-protons of the piperidine ring.

Infrared Spectroscopy (FT-IR)
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Carbonyl Stretch (

):

.

Shift: Higher frequency than standard dialkyl carbamates (

) due to the inductive effect of the

group reducing resonance donation from the alkoxy oxygen.

Biophysical Implications & Reactivity[6]
Hydrolytic Stability & Enzyme Inhibition
The trifluoroethyl carbamate moiety is a "privileged scaffold" in the design of serine hydrolase

inhibitors (e.g., FAAH, MAGL).

Mechanism of Action: Unlike standard ethyl carbamates, which are generally stable, the

-trifluoroethyl group activates the carbonyl.

Electrophilicity: The

group pulls electron density, making the carbonyl carbon more positive (

).

Leaving Group Ability: The

of 2,2,2-trifluoroethanol is 12.4. Upon nucleophilic attack by a serine residue (Enz-Ser-OH),
the expulsion of trifluoroethoxide is energetically more favorable than ethoxide (

16).

Result: This creates a pseudo-irreversible or slow-reversible inhibitor. The carbamylated

enzyme is stable enough to block substrate access but may slowly hydrolyze over

hours/days.

Diagram: Reactivity Logic
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Figure 2: The electronic cascade initiated by the trifluoromethyl group that enhances inhibitor

potency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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